
4-Methyl-1,2,3-thiadiazole-5-carbaldehyde
molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4-Methyl-1,2,3-thiadiazole-5-

carbaldehyde

Cat. No.: B138919 Get Quote

Technical Data Sheet: 4-Methyl-1,2,3-thiadiazole-
5-carbaldehyde
Audience: Researchers, scientists, and drug development professionals.

This document provides core molecular information for 4-Methyl-1,2,3-thiadiazole-5-
carbaldehyde, a heterocyclic organic compound. The data presented is essential for

researchers engaged in chemical synthesis, analysis, and drug discovery.

Core Molecular Data
The fundamental molecular properties of 4-Methyl-1,2,3-thiadiazole-5-carbaldehyde have

been determined and are summarized in the table below. This information is critical for

stoichiometric calculations, analytical characterization, and computational modeling.

Property Value

Chemical Formula C₄H₄N₂OS[1][2]

Molecular Weight 128.15 g/mol [1]

CAS Number 127108-66-1[1]
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Logical Relationship of Molecular Properties
The determination of the molecular weight of a compound is directly derived from its chemical

formula. This relationship is foundational in chemical sciences.

Derivation of Molecular Weight

Chemical Structure
4-Methyl-1,2,3-thiadiazole-5-carbaldehyde

Chemical Formula
C₄H₄N₂OS

Atom Count

Molecular Weight
128.15 g/mol

Sum of Atomic Weights

Click to download full resolution via product page

Caption: Logical workflow for determining the molecular weight from the chemical structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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